Cas no 916262-57-2 (3-(Pyridin-3-yl)butanoic acid)

• Product Name: 3-(Pyridin-3-yl)butanoic acid
• CAS No: 916262-57-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD11172879
• CID: 1067924
• PubChem ID: 21937087
• Update Time: 2025-04-20

3-(Pyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-3-yl)butanoic acid
• AKOS009220618
• 916262-57-2
• SB54577
• FT-0770002
• CS-0261346
• EN300-78208
• SCHEMBL1209573
• 3-pyridin-3-ylbutanoic acid
• 3-(pyridin-3-yl)butanoicacid
• DB-079105

• MDL： MFCD11172879
• Inchi： 1S/C9H11NO2/c1-7(5-9(11)12)8-3-2-4-10-6-8/h2-4,6-7H,5H2,1H3,(H,11,12)
• InChI Key： SHXGPDZSJHUZIH-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives